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Compound of Interest

Compound Name: Fluazolate

Cat. No.: B1672857 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for fluazolate, a herbicide used in pre-emergence control of broadleaved weeds and grasses.

Fluazolate, while effective in its application, requires careful management when it becomes

waste. Its known properties, including toxicity to aquatic life, necessitate adherence to strict

disposal protocols to prevent environmental contamination.[1] This guide outlines the

necessary steps for the safe and compliant disposal of fluazolate waste in a laboratory setting.

Key Properties of Fluazolate
Understanding the physicochemical and toxicological properties of fluazolate is the first step in

determining the appropriate disposal method. The following table summarizes key data

available for fluazolate.
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Property Value

Chemical Name

propan-2-yl 5-[4-bromo-1-methyl-5-

(trifluoromethyl)pyrazol-3-yl]-2-chloro-4-

fluorobenzoate[2]

CAS Number 174514-07-9[2][3]

Molecular Formula C15H12BrClF4N2O2[2]

Activity Herbicide

Aqueous Solubility Low

Volatility Low

Persistence Moderately persistent in soil

Known Hazards Toxic to fish; potential mammalian neurotoxicant

Step-by-Step Disposal Protocol
The following protocol provides a general framework for the disposal of fluazolate. It is

imperative to consult the specific Safety Data Sheet (SDS) for the fluazolate product in use

and to comply with all local, state, and federal regulations.

Waste Identification and Classification:

The first and most critical step is to determine if the fluazolate waste is classified as

hazardous. This determination should be made by a qualified individual based on the

product's SDS and relevant regulations from the Environmental Protection Agency (EPA)

or other governing bodies.

Factors that may lead to a hazardous waste classification include the presence of certain

solvents or other chemicals in the formulation.

Segregation and Collection:

Fluazolate waste must be segregated from other laboratory waste streams at the point of

generation.
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Use a dedicated, properly labeled, and leak-proof container for collecting fluazolate
waste. The container should be made of a material compatible with fluazolate.

The label should clearly state "Hazardous Waste: Fluazolate" and include any other

information required by your institution's waste management plan.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated area.

The storage area should be away from incompatible materials and protected from extreme

temperatures.

Engage a Licensed Disposal Vendor:

Do not attempt to dispose of fluazolate waste through standard laboratory drains or as

regular solid waste.

Contract with a licensed and reputable hazardous waste disposal company. This vendor

will have the expertise and permits to transport and dispose of the chemical waste in

compliance with all regulations.

Documentation:

Maintain detailed records of the amount of fluazolate waste generated, the dates of

collection, and the disposal manifests from the licensed vendor. This documentation is

crucial for regulatory compliance.

Experimental Workflow for Waste Characterization
While a specific experimental protocol for fluazolate waste is not publicly available, a general

workflow for characterizing an unknown chemical waste for disposal purposes is as follows:

Information Gathering:

Obtain the Safety Data Sheet (SDS) for the chemical.

Review relevant federal and state environmental regulations.
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Sample Collection:

Collect a representative sample of the waste stream following proper laboratory safety

procedures.

Analytical Testing (if required):

Based on the information from the SDS and regulations, determine if analytical testing is

necessary to classify the waste. This may include tests for:

Ignitability

Corrosivity

Reactivity

Toxicity (e.g., Toxicity Characteristic Leaching Procedure - TCLP)

Waste Classification:

Based on the gathered information and analytical results, classify the waste as hazardous

or non-hazardous according to EPA guidelines.

Selection of Disposal Method:

Choose the appropriate disposal method and licensed vendor based on the final waste

classification.

Fluazolate Disposal Decision Pathway
The following diagram illustrates the logical steps to be taken when planning for the disposal of

fluazolate.
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Start: Fluazolate Waste Generated

Consult Safety Data Sheet (SDS)

Review Local, State, & Federal Regulations

Classify Waste (Hazardous vs. Non-Hazardous)

Segregate and Collect in Labeled Container

Hazardous

Follow Institutional Non-Hazardous Waste Protocol

Non-Hazardous

Store in Designated Secure Area

Contact Licensed Hazardous Waste Vendor

Maintain Disposal Records

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of fluazolate waste.
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By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of fluazolate, thereby protecting themselves, their

colleagues, and the ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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